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calphostin A calphostin A
Brand Name: Vulcanchem
CAS No.: 120461-92-9
VCID: VC0040057
InChI: InChI=1S/C44H38O12/c1-21(55-43(49)23-13-9-7-10-14-23)17-25-31-32-26(18-22(2)56-44(50)24-15-11-8-12-16-24)42(54-6)40(48)34-28(46)20-30(52-4)36(38(32)34)35-29(51-3)19-27(45)33(37(31)35)39(47)41(25)53-5/h7-16,19-22,47-48H,17-18H2,1-6H3
SMILES: CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7
Molecular Formula: C44H38O12
Molecular Weight: 758.8 g/mol

calphostin A

CAS No.: 120461-92-9

Main Products

VCID: VC0040057

Molecular Formula: C44H38O12

Molecular Weight: 758.8 g/mol

calphostin A - 120461-92-9

CAS No. 120461-92-9
Product Name calphostin A
Molecular Formula C44H38O12
Molecular Weight 758.8 g/mol
IUPAC Name 1-[12-(2-benzoyloxypropyl)-3,10-dihydroxy-2,6,7,11-tetramethoxy-4,9-dioxoperylen-1-yl]propan-2-yl benzoate
Standard InChI InChI=1S/C44H38O12/c1-21(55-43(49)23-13-9-7-10-14-23)17-25-31-32-26(18-22(2)56-44(50)24-15-11-8-12-16-24)42(54-6)40(48)34-28(46)20-30(52-4)36(38(32)34)35-29(51-3)19-27(45)33(37(31)35)39(47)41(25)53-5/h7-16,19-22,47-48H,17-18H2,1-6H3
Standard InChIKey VUBUMFQDTQGEKS-UHFFFAOYSA-N
SMILES CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7
Canonical SMILES CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7
Synonyms calphostin A
UCN 1028 A
UCN 1028A
UCN-1028A
PubChem Compound 129153
Last Modified Nov 11 2021
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